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Compound of Interest

Compound Name: Dog-IM4

Cat. No.: B11928210 Get Quote

These application notes provide a comprehensive overview of the in vivo use of Dog-IM4 lipid

nanoparticle (LNP) formulations for mRNA delivery in mice. The included protocols are

intended for researchers, scientists, and drug development professionals working on mRNA-

based therapeutics and vaccines.

Introduction
Dog-IM4 is a novel, ionizable lipid featuring an imidazole head group, a dioleoyl lipid tail, and a

flexible polyoxyethylene spacer.[1][2][3] Lipid nanoparticles formulated with Dog-IM4 have

demonstrated strong immunization properties for mRNA vaccines in both mouse and non-

human primate models.[1][2] A key advantage of Dog-IM4 LNPs is their remarkable stability,

allowing for storage in liquid form at 4°C, which contrasts with the ultracold storage

requirements for many other LNP formulations.

Studies comparing Dog-IM4 LNPs to other formulations, such as those containing DLin-MC3-

DMA (MC3), have revealed distinct in vivo dynamics. Following intramuscular administration in

mice, Dog-IM4 LNPs tend to persist at the injection site, while MC3 LNPs show rapid migration

to draining lymph nodes. This difference in biodistribution influences the resulting immune

response.
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Dog-IM4 LNPs are an effective vehicle for delivering mRNA encoding viral antigens to induce

robust and functional immune responses. Studies in BALB/c mice using mRNA encoding for

influenza hemagglutinin (HA) have shown that Dog-IM4 LNPs can elicit high titers of functional

antibodies.

Quantitative Data: Hemagglutination Inhibition (HI) Titers
The following table summarizes the functional antibody titers generated in BALB/c mice after

immunization with an influenza HA mRNA vaccine formulated in Dog-IM4 LNPs.

Formulation mRNA Type Dose (µg)
Mean HI Titer (Day
42)

Dog-IM4 LNP Unmodified (UNR) 5 High

Dog-IM4 LNP

1-

methylpseudouridine-

modified (MNR)

5 High

Vaxigrip® (MIV)
Split Influenza

Vaccine
10 Moderate

Data adapted from immunogenicity studies in BALB/c mice. "High" and "Moderate" are used to

represent the relative titers observed in the study.

Experimental Workflow: Immunization and Antibody
Titer Assessment
The diagram below outlines the typical workflow for an immunogenicity study in mice using

Dog-IM4 LNPs.
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Phase 1: Preparation

Phase 2: Administration

Phase 3: Analysis

Formulate HA mRNA
with Dog-IM4 LNPs

Day 0: First IM Injection
(5 µg mRNA / 50 µL)

Vaccine

Acclimate BALB/c Mice
(n=8 per group)

Subjects

Day 21: Second IM Injection
(Booster Dose)

3 Weeks

Day 42: Collect Serum Samples

3 Weeks

Perform Hemagglutination
Inhibition (HI) Assay

Quantify and Compare
Functional Antibody Titers
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Local Expression (FLuc) Systemic Expression (hEPO)

Formulate Reporter mRNA
(FLuc or hEPO)

with Dog-IM4 LNPs

Administer IM to BALB/c Mice
(Quadriceps, 50 µL)

In Vivo Imaging (IVIS)
at 6h, 24h, etc.

FLuc Pathway

Collect Blood Samples
at 6h, 24h

hEPO Pathway

Quantify Radiance at
Injection Site

Perform ELISA on Serum
for hEPO Concentration
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Dog-IM4 LNP Pathway MC3 LNP Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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